5-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]-2-furoic acid

• IUPAC Name: 5-[(3,5-dimethylpyrazol-1-yl)methyl]furan-2-carboxylic acid
• InChI: InChI=1S/C11H12N2O3/c1-7-5-8(2)13(12-7)6-9-3-4-10(16-9)11(14)15/h3-5H,6H2,1-2H3,(H,14,15)
• InChI Key: BPVDCRCAORFYHG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1CC2=CC=C(O2)C(=O)O)C
• Molecular Formula: C11H12N2O3
• DSSTOX Substance ID: DTXSID20349721
• Molecular Weight: 220.22 g/mol
• CAS No.: 312310-14-8

Description

5-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]-2-furoic acid (5-DMF) is an organic acid with a unique structure composed of a pyrazole ring attached to a furan ring. It is a relatively new compound, first synthesized in 2002, and has since been studied for its potential applications in the fields of chemistry, biochemistry, and pharmacology. 5-DMF is an important molecule due to its interesting structure and its potential to be used in a variety of scientific and medical applications.

Scientific Research Applications

Molecular Interactions and Biological Activities

• Antimicrobial Activities : Pyrazole derivatives, including compounds similar to "5-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]-2-furoic acid", have shown significant antimicrobial activities. These compounds were tested against various bacterial and fungal strains, exhibiting good antibacterial activity (Shubhangi et al., 2019).

• Synthesis and Structural Analysis : The synthesis and structural confirmation of pyrazole derivatives through various analytical techniques like NMR, IR, and MS spectral analysis have been documented. These studies provide insights into the molecular structure and potential applications of these compounds (A. Asiri & Salman A. Khan, 2010).

• Antioxidant Activity : Some pyrazole derivatives have been evaluated for their antioxidant activities, demonstrating the versatility of these compounds in various biological applications (M. Govindaraju et al., 2012).

• Corrosion Inhibition : Pyrazole derivatives have potential as corrosion inhibitors. A theoretical study using density functional theory (DFT) revealed that these compounds could be effective in preventing metal corrosion (Hengliang Wang et al., 2006).

• Photocatalytic Activities : The use of pyrazole-based compounds in the synthesis of CdS nanocrystals, which exhibited effective photocatalytic activities, has been studied. This indicates potential applications in environmental remediation technologies (G. Mondal et al., 2015).

• Catalytic Properties : The synthesis of pyrazole-based ligands and their copper (II) complexes showed promising catalytic properties, particularly in the oxidation of catechol to quinone. This suggests their applicability in catalysis (N. Boussalah et al., 2009).

Mechanism of Action

Target of Action

Compounds with similar structures, such as imidazole and pyrazole derivatives, have been reported to show a broad range of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities .

Mode of Action

It is known that pyrazole derivatives can interact with their targets in various ways, often involving the formation of hydrogen bonds and other non-covalent interactions .

Biochemical Pathways

It is known that pyrazole derivatives can affect a wide range of biochemical pathways, depending on their specific targets .

Pharmacokinetics

It is known that the pharmacokinetic properties of a compound can significantly impact its bioavailability and therapeutic efficacy .

Result of Action

It is known that pyrazole derivatives can have a wide range of effects at the molecular and cellular level, depending on their specific targets .

Action Environment

It is known that environmental factors can significantly impact the action of a compound, including its interaction with its targets, its stability, and its pharmacokinetic properties .

Biochemical Analysis

Biochemical Properties

5-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]-2-furoic acid plays a significant role in biochemical reactions, particularly in its interactions with enzymes and proteins. This compound has been shown to interact with metalloenzymes, which are enzymes that contain metal ions as cofactors . The pyrazole ring in this compound can coordinate with metal ions, thereby influencing the catalytic activity of these enzymes. Additionally, this compound can form hydrogen bonds with amino acid residues in proteins, affecting their conformation and function .

Cellular Effects

The effects of this compound on cellular processes are diverse. It has been observed to influence cell signaling pathways by modulating the activity of kinases and phosphatases, which are crucial for signal transduction . This compound can also affect gene expression by interacting with transcription factors and altering their binding to DNA . Furthermore, this compound impacts cellular metabolism by inhibiting or activating metabolic enzymes, leading to changes in metabolite levels and flux through metabolic pathways .

Molecular Mechanism

At the molecular level, this compound exerts its effects through several mechanisms. It can bind to the active sites of enzymes, either inhibiting or activating their catalytic activity . This binding often involves coordination with metal ions in metalloenzymes or hydrogen bonding with amino acid residues . Additionally, this compound can influence gene expression by interacting with transcription factors and other regulatory proteins, leading to changes in the transcriptional activity of target genes .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. Studies have shown that this compound is relatively stable under standard laboratory conditions, but it can degrade over extended periods or under harsh conditions . The degradation products may have different biochemical activities, which can influence long-term cellular functions in in vitro and in vivo studies . Additionally, the temporal effects of this compound on cellular processes can vary, with some effects becoming more pronounced or diminishing over time .

Dosage Effects in Animal Models

The effects of this compound in animal models are dose-dependent. At low doses, this compound may exhibit beneficial effects, such as enhancing enzyme activity or modulating gene expression . At higher doses, it can become toxic, leading to adverse effects such as cellular damage or disruption of normal physiological processes . Threshold effects have been observed, where a certain dosage level must be reached before significant biochemical or physiological changes occur .

Metabolic Pathways

This compound is involved in several metabolic pathways. It can be metabolized by enzymes such as cytochrome P450s, which introduce functional groups that facilitate further biochemical transformations . This compound can also influence metabolic flux by modulating the activity of key metabolic enzymes, leading to changes in the levels of metabolites and the overall metabolic profile of cells . The interactions with cofactors and other metabolic intermediates further highlight its role in cellular metabolism .

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through various mechanisms. It can interact with transport proteins that facilitate its movement across cellular membranes . Additionally, this compound can bind to intracellular proteins, influencing its localization and accumulation within specific cellular compartments . The distribution of this compound within tissues can also be affected by its interactions with extracellular matrix components and other biomolecules .

Subcellular Localization

The subcellular localization of this compound is crucial for its activity and function. This compound can be directed to specific cellular compartments through targeting signals or post-translational modifications . For example, it may localize to the nucleus, where it can interact with transcription factors and influence gene expression . Alternatively, it may be directed to the mitochondria, where it can affect metabolic processes and energy production . The precise localization of this compound within cells is essential for understanding its biochemical and physiological roles .